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(1R,3s,5S)-3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane (1R,3s,5S)-3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane
Brand Name: Vulcanchem
CAS No.: 423165-07-5
VCID: VC20799995
InChI: InChI=1S/C13H22N4/c1-8(2)13-16-15-9(3)17(13)12-6-10-4-5-11(7-12)14-10/h8,10-12,14H,4-7H2,1-3H3/t10-,11+,12?
SMILES: CC1=NN=C(N1C2CC3CCC(C2)N3)C(C)C
Molecular Formula: C13H22N4
Molecular Weight: 234.34 g/mol

(1R,3s,5S)-3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane

CAS No.: 423165-07-5

Cat. No.: VC20799995

Molecular Formula: C13H22N4

Molecular Weight: 234.34 g/mol

* For research use only. Not for human or veterinary use.

(1R,3s,5S)-3-(3-Isopropyl-5-methyl-4H-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane - 423165-07-5

Specification

CAS No. 423165-07-5
Molecular Formula C13H22N4
Molecular Weight 234.34 g/mol
IUPAC Name (1S,5R)-3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octane
Standard InChI InChI=1S/C13H22N4/c1-8(2)13-16-15-9(3)17(13)12-6-10-4-5-11(7-12)14-10/h8,10-12,14H,4-7H2,1-3H3/t10-,11+,12?
Standard InChI Key CEIRCCADSFHOQD-FOSCPWQOSA-N
Isomeric SMILES CC1=NN=C(N1C2C[C@H]3CC[C@@H](C2)N3)C(C)C
SMILES CC1=NN=C(N1C2CC3CCC(C2)N3)C(C)C
Canonical SMILES CC1=NN=C(N1C2CC3CCC(C2)N3)C(C)C

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